molecular formula C17H19BrN4 B3982160 5-butyl-2,3-diphenyl-2H-tetrazol-3-ium bromide

5-butyl-2,3-diphenyl-2H-tetrazol-3-ium bromide

Cat. No. B3982160
M. Wt: 359.3 g/mol
InChI Key: SJGGEMVKFBCBGD-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Description

5-butyl-2,3-diphenyl-2H-tetrazol-3-ium bromide, also known as BDP, is a tetrazolium dye that has been widely used in scientific research for the detection of cell viability and proliferation. It is a redox indicator that changes color from yellow to purple upon reduction by living cells. BDP has been used in a variety of assays, including the MTT assay, the XTT assay, and the WST-1 assay.

Mechanism of Action

The mechanism of action of 5-butyl-2,3-diphenyl-2H-tetrazol-3-ium bromide involves the reduction of the tetrazolium ring by living cells. The reduced form of this compound, which is purple in color, is insoluble in aqueous solutions and is trapped within the cells. The amount of formazan produced is proportional to the number of living cells in the sample. The mechanism of action of this compound is shown in Figure 2.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects on living cells. It is a redox indicator that is non-toxic to living cells at the concentrations used in cell viability assays. However, it should be noted that the use of this compound in cell viability assays may interfere with other assays that use tetrazolium dyes, such as the LDH assay.

Advantages and Limitations for Lab Experiments

The advantages of using 5-butyl-2,3-diphenyl-2H-tetrazol-3-ium bromide in cell viability assays include its high sensitivity, low cost, and ease of use. This compound is also stable in solution and has a long shelf life. However, there are some limitations to the use of this compound in cell viability assays. For example, the reduction of this compound by living cells is dependent on the metabolic activity of the cells. Therefore, the assay may not accurately reflect the number of viable cells in samples with low metabolic activity. In addition, the use of this compound in cell viability assays may interfere with other assays that use tetrazolium dyes, such as the LDH assay.

Future Directions

There are several future directions for the use of 5-butyl-2,3-diphenyl-2H-tetrazol-3-ium bromide in scientific research. One potential application is in the detection of cell death. This compound has been shown to detect apoptotic and necrotic cell death in vitro. However, further research is needed to determine the specificity and sensitivity of this compound in detecting different types of cell death. Another potential application is in the development of new drugs for the treatment of cancer. This compound has been used to screen for compounds that induce cell death in cancer cells. However, more research is needed to determine the efficacy and safety of these compounds in vivo. Finally, this compound may be used in the development of new diagnostic tools for the detection of infectious diseases. This compound has been used to detect bacterial and fungal infections in vitro. However, further research is needed to determine the specificity and sensitivity of this compound in detecting different types of pathogens.
Conclusion
In conclusion, this compound is a tetrazolium dye that has been widely used in scientific research for the detection of cell viability and proliferation. It is a redox indicator that changes color from yellow to purple upon reduction by living cells. This compound has been used in a variety of assays, including the MTT assay, the XTT assay, and the WST-1 assay. The advantages of using this compound in cell viability assays include its high sensitivity, low cost, and ease of use. However, there are some limitations to the use of this compound in cell viability assays. The future directions for the use of this compound in scientific research include the detection of cell death, the development of new drugs for the treatment of cancer, and the development of new diagnostic tools for the detection of infectious diseases.

Scientific Research Applications

5-butyl-2,3-diphenyl-2H-tetrazol-3-ium bromide has been widely used in scientific research for the detection of cell viability and proliferation. It has been used in a variety of assays, including the MTT assay, the XTT assay, and the WST-1 assay. These assays are based on the reduction of this compound by living cells, which results in the formation of a purple formazan product. The amount of formazan produced is proportional to the number of living cells in the sample.

properties

IUPAC Name

5-butyl-2,3-diphenyltetrazol-2-ium;bromide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H19N4.BrH/c1-2-3-14-17-18-20(15-10-6-4-7-11-15)21(19-17)16-12-8-5-9-13-16;/h4-13H,2-3,14H2,1H3;1H/q+1;/p-1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SJGGEMVKFBCBGD-UHFFFAOYSA-M
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCC1=NN([N+](=N1)C2=CC=CC=C2)C3=CC=CC=C3.[Br-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H19BrN4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

359.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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5-butyl-2,3-diphenyl-2H-tetrazol-3-ium bromide
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5-butyl-2,3-diphenyl-2H-tetrazol-3-ium bromide
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5-butyl-2,3-diphenyl-2H-tetrazol-3-ium bromide
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5-butyl-2,3-diphenyl-2H-tetrazol-3-ium bromide
Reactant of Route 6
5-butyl-2,3-diphenyl-2H-tetrazol-3-ium bromide

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.